![molecular formula C17H21N3O4 B5576541 3-({1-[(2-oxo-1,3-oxazolidin-3-yl)acetyl]pyrrolidin-3-yl}methyl)benzamide](/img/structure/B5576541.png)
3-({1-[(2-oxo-1,3-oxazolidin-3-yl)acetyl]pyrrolidin-3-yl}methyl)benzamide
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Description
3-({1-[(2-oxo-1,3-oxazolidin-3-yl)acetyl]pyrrolidin-3-yl}methyl)benzamide (referred to as Compound A in The compound has been shown to exhibit promising pharmacological properties, making it a valuable tool for researchers in various fields.
Scientific Research Applications
Structural Studies
Oxazolidinones, including derivatives similar to the specified compound, have been studied for their potent activity against various bacterial species, particularly vancomycin-resistant Staphylococcus aureus (VRSA). Structural studies using NMR spectroscopy and molecular dynamics simulations have revealed isomeric distributions and conformational heterogeneity in these compounds, attributed to the rotation of attached groups, which is crucial for understanding their biological activity and developing new antibiotics (Park et al., 2000).
Biological Activities
Antimicrobial Activity
Several derivatives related to the mentioned compound have been synthesized and evaluated for their antimicrobial properties. Research has focused on developing compounds with significant antibacterial and antifungal activities. Studies have shown that modifications to the core structure can lead to compounds with good activity against pathogens, comparable to standard drugs like Prednisolone® (Amr et al., 2007).
Anti-inflammatory Activity
Compounds incorporating the oxazolidinone moiety and related structures have been investigated for their anti-inflammatory effects. Through the synthesis of novel heterocyclic systems fused to thiophene moieties and testing their pharmacological effects, researchers have identified compounds with promising anti-inflammatory activities (Amr et al., 2007).
Properties
IUPAC Name |
3-[[1-[2-(2-oxo-1,3-oxazolidin-3-yl)acetyl]pyrrolidin-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4/c18-16(22)14-3-1-2-12(9-14)8-13-4-5-19(10-13)15(21)11-20-6-7-24-17(20)23/h1-3,9,13H,4-8,10-11H2,(H2,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIVHOMREYZPUBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CC2=CC(=CC=C2)C(=O)N)C(=O)CN3CCOC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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